Cas no 1349151-79-6 (2,3-Pyrazinediamine, 5-bromo-N3-(2-phenylethyl)-)

2,3-Pyrazinediamine, 5-bromo-N3-(2-phenylethyl)- structure
1349151-79-6 structure
Product Name:2,3-Pyrazinediamine, 5-bromo-N3-(2-phenylethyl)-
CAS No:1349151-79-6
MF:C12H13BrN4
MW:293.162420988083
CID:2144976
Update Time:2023-11-19

2,3-Pyrazinediamine, 5-bromo-N3-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-N3-phenethyl-pyrazine-2,3-diamine
    • CID 87125706
    • 2,3-Pyrazinediamine, 5-bromo-N3-(2-phenylethyl)-
    • Inchi: 1S/C12H13BrN4/c13-10-8-16-11(14)12(17-10)15-7-6-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H2,14,16)(H,15,17)
    • InChI Key: QGYZTVGAKDKEMK-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(=N1)NCCC1C=CC=CC=1)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 221
  • Topological Polar Surface Area: 63.8

Experimental Properties

  • Density: 1.534±0.06 g/cm3(Predicted)
  • Boiling Point: 457.6±45.0 °C(Predicted)
  • pka: 2.50±0.10(Predicted)
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